Cas no 110690-16-9 (Benzenepropanol,2-(1-hydroxyethyl)-)
110690-16-9 structure
Product Name:Benzenepropanol,2-(1-hydroxyethyl)-
CAS No:110690-16-9
MF:C11H16O2
MW:180.243543624878
CID:128907
PubChem ID:13931793
Update Time:2025-04-18
Benzenepropanol,2-(1-hydroxyethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanol,2-(1-hydroxyethyl)-
- Benzenepropanol, 2-(1-hydroxyethyl)- (9CI)
- 3-[2-(1-hydroxyethyl)phenyl]propan-1-ol
- 110690-16-9
- DTXSID90552801
-
- Inchi: 1S/C11H16O2/c1-9(13)11-7-3-2-5-10(11)6-4-8-12/h2-3,5,7,9,12-13H,4,6,8H2,1H3
- InChI Key: RIJUMYIJQXFPQZ-UHFFFAOYSA-N
- SMILES: OC(C)C1C=CC=CC=1CCCO
Computed Properties
- Exact Mass: 180.11508
- Monoisotopic Mass: 180.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
- LogP: 1.66480
Benzenepropanol,2-(1-hydroxyethyl)- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
110690-16-9 (Benzenepropanol,2-(1-hydroxyethyl)-) Related Products
- 23357-45-1((R)-(-)-1,2,3,4-Tetrahydro-1-naphthol)
- 200425-63-4(6-Methyl-2,3-dihydro-1H-inden-1-ol)
- 529-33-9(tetralin-1-ol)
- 25501-32-0((1S)-indan-1-ol)
- 1210-34-0(Dibenzosuberol)
- 6351-10-6(1-Indanol)
- 697-64-3((1R)-indan-1-ol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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